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Compound of Interest

Compound Name: Bis(trichloromethyl) disulfide

Cat. No.: B083979

Essential Safety and Handling Guide for
Bis(trichloromethyl) disulfide

Disclaimer: Specific safety data for Bis(trichloromethyl) disulfide (CAS No. 15110-08-4) is
not readily available in the public domain. This guide is compiled from information on its
chemical precursors, related compounds, and general best practices for handling hazardous
materials. It is imperative to consult with a certified safety professional and conduct a thorough
risk assessment before handling this substance.

Hazard Identification and Summary

Bis(trichloromethyl) disulfide is a sulfur-containing organochlorine compound. While specific
toxicological data is limited, its precursor, trichloromethanesulfenyl chloride, is known to be very
toxic upon inhalation and skin absorption and is described as a yellow, oily liquid with an
offensive odor.[1] Bis(trichloromethyl) disulfide has been identified as an impurity in the
fungicide Captan, which is known to be a severe eye irritant.[2] Therefore, it should be handled
with extreme caution as a potentially hazardous substance.

Assumed Hazards:
o Acute Toxicity: Potentially toxic if inhaled, ingested, or in contact with skin.

« Irritation: Likely to be a skin, eye, and respiratory tract irritant.
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» Reactivity: May be reactive with certain materials; hydrolysis in the presence of water is

possible.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure. The following table outlines the

recommended PPE based on guidelines for handling hazardous chemicals and related

compounds like Captan.[2][3]

Protection Type

Specification

Rationale

Respiratory Protection

NIOSH-approved respirator
with cartridges for organic
vapors and acid gases. A full-
face respirator is
recommended if there is a risk
of splashes or aerosol

generation.[2]

To prevent inhalation of
potentially toxic vapors, dusts,

or aerosols.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene, or
Butyl rubber). Consult glove
manufacturer's compatibility

charts.

To prevent skin contact and

absorption.[3]

Eye and Face Protection

Chemical safety goggles and a

face shield.

To protect eyes and face from
splashes and airborne

particles.

Skin and Body Protection

A chemical-resistant lab coat
or coveralls, long pants, and
closed-toe shoes. For larger
quantities or increased risk of
exposure, a chemical-resistant
apron or suit may be

necessary.[2]

To prevent accidental skin

contact.

First Aid Measures
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Immediate and appropriate first aid is critical in case of exposure.

Exposure Route First Aid Procedure

Move the individual to fresh air immediately. If
) breathing is difficult or has stopped, provide
Inhalation
artificial respiration. Seek immediate medical

attention.

Immediately remove contaminated clothing.
. Flush the affected area with copious amounts of
Skin Contact ] ] )
water for at least 15 minutes. Seek immediate

medical attention.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.

Operational Plan for Safe Handling

A systematic approach to handling Bis(trichloromethyl) disulfide is essential to ensure
laboratory safety.

4.1 Pre-Operational Checks:

e Fume Hood Verification: Ensure the chemical fume hood is functioning correctly and has a
current certification. All handling of Bis(trichloromethyl) disulfide must be performed within
a fume hood.

e PPE Inspection: Inspect all PPE for damage or contamination before use.

e Emergency Equipment: Confirm that a safety shower, eyewash station, and appropriate fire
extinguisher are readily accessible and operational.
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o Spill Kit: Have a spill kit containing appropriate absorbent materials (e.g., vermiculite, dry
sand) readily available.[1]

4.2 Handling Procedure:

e Transportation: Transport the chemical in a sealed, labeled, and shatter-proof secondary
container.

e Weighing and Dispensing: Conduct all weighing and dispensing of the chemical inside the
fume hood. Use disposable weighing boats and utensils to minimize contamination.

e Reaction Setup: Set up all reactions in the fume hood. Ensure all glassware is clean, dry,
and free of defects.

» Avoid Incompatibilities: Keep the substance away from incompatible materials. While specific
incompatibilities are not documented, as a general precaution, avoid contact with strong
oxidizing agents, strong bases, and moisture.

4.3 Post-Handling Procedures:

o Decontamination: Decontaminate all surfaces, glassware, and equipment that have come
into contact with the chemical. A suitable decontamination solution should be determined
based on the chemical's properties; however, a thorough rinse with an appropriate solvent
followed by soap and water is a general practice.

o PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Remove
gloves last and wash hands thoroughly with soap and water.

o Storage: Store Bis(trichloromethyl) disulfide in a tightly sealed, properly labeled container
in a cool, dry, and well-ventilated area away from incompatible materials.

Visual Workflow for Handling Bis(trichloromethyl)
disulfide
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Workflow for Safe Handling of Bis(trichloromethyl) disulfide
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:
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:
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:
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Caption: A logical workflow for the safe handling of Bis(trichloromethyl) disulfide.
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Disposal Plan

Proper disposal of chemical waste is crucial to prevent environmental contamination and
ensure safety.

5.1 Waste Segregation and Collection:

e Solid Waste: All solid waste contaminated with Bis(trichloromethyl) disulfide (e.g., used
gloves, weighing boats, paper towels) should be collected in a dedicated, labeled, and
sealed hazardous waste container.

e Liquid Waste: Unused or waste solutions containing Bis(trichloromethyl) disulfide should
be collected in a separate, labeled, and sealed hazardous waste container. Do not mix with
other waste streams unless compatibility is confirmed.

5.2 Labeling and Storage:

» All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "Bis(trichloromethyl) disulfide."

o Store waste containers in a designated satellite accumulation area that is secure and has
secondary containment.

5.3 Disposal:

o All waste must be disposed of through a licensed hazardous waste disposal company in
accordance with local, state, and federal regulations. Do not pour any waste down the drain.

Emergency Response Decision Tree
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Emergency Response for Bis(trichloromethyl) disulfide Incidents

Incident Occurs

Chemical Spill Personnel Exposure

Evacuate Immediate Area Remove from Exposure Source
Alert Others and Lab Supervisor Initiate First Aid (Eyewash/Shower)
J Y
Is the spill large or unmanageable? Remove Contaminated Clothing

Yes No
\
Follow Institutional Emergency Procedures (Call EHS) Contain and Clean Up with Spill Kit (if trained) Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: A decision tree for responding to emergencies involving Bis(trichloromethyl)
disulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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